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Compound of Interest

Compound Name: Niobium ethoxide

Cat. No.: B1581748

For Researchers, Scientists, and Drug Development Professionals

Niobium(V) ethoxide, also known as niobium pentaethoxide, is a metalorganic compound with
significant applications in materials science, catalysis, and electronics.[1][2] Its utility as a
precursor, particularly in the sol-gel synthesis of niobium oxides and for creating thin films via
chemical vapor deposition (CVD) and atomic layer deposition (ALD), is rooted in its distinct
physical properties.[3] This guide provides an in-depth overview of these core physical
characteristics, experimental methodologies for their determination, and a logical framework for
understanding their interrelationships.

Core Physical and Chemical Properties

Niobium pentaethoxide is a colorless to yellow, moisture-sensitive liquid at room temperature.
[1][4][5] It is known to dimerize in solution, forming Nb2(OC2Hs)10 molecules, where each
niobium center is octahedrally coordinated with ethoxide ligands.[4] This dimeric structure,
more comprehensively represented as [(EtO)sNb(u-OEt)]2, features two niobium atoms sharing
a common edge through two bridging ethoxide ligands.[4] The compound is miscible with some
organic solvents but readily hydrolyzes in the presence of water to form niobium oxides.[4]

Data Presentation: Physical Properties of Niobium
Pentaethoxide

The following table summarizes the key quantitative physical properties of Niobium(V)
ethoxide.
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Property Value

Chemical Formula C10H25NbOs (monomer) / Nb2(OCzHs)10 (dimer)
Molecular Weight 318.21 g/mol (monomer)

Appearance Colorless to yellow/gold liquid

Melting Point 5-6 °C (41-43 °F; 278-279 K)

Boiling Point 142 °C at 0.1 mmHg

Density 1.268 g/mL at 25 °C

Refractive Index n20/D 1.516

Flash Point 36 °C (96.8 °F) - closed cup

Decomposition Temp. Begins above 325-350 °C

[Citations: 1, 2, 3, 8, 11, 19]

Experimental Protocols

Due to the air- and moisture-sensitive nature of niobium pentaethoxide, its physical properties
must be determined using specialized techniques that prevent exposure to the atmosphere.[2]

[6]

General Protocol for Handling

All manipulations should be performed under an inert atmosphere (e.g., dry nitrogen or argon)
using standard Schlenk line or glovebox techniques.[7][8] Solvents must be rigorously dried,
and glassware should be oven- or flame-dried before use. Air-sensitive liquids like niobium
pentaethoxide are typically transferred using gas-tight syringes or cannulas.[6][7]

Determination of Melting Point

The melting point of niobium pentaethoxide can be determined using the capillary method with
a modern melting point apparatus.
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e Sample Preparation: Under an inert atmosphere, a small amount of liquid niobium
pentaethoxide is introduced into a glass capillary tube. The tube is then flame-sealed to
prevent hydrolysis from atmospheric moisture during the measurement.[9]

o Measurement: The sealed capillary is placed into the heating block of a melting point
apparatus.

o Heating and Observation: The sample is heated at a controlled rate (e.g., 1-2 °C/min). The
temperature range is recorded from the point at which the first droplet of liquid appears to
when the entire solid has melted into a clear liquid.[10]

Determination of Boiling Point Under Vacuum

The boiling point is measured under reduced pressure to prevent decomposition, which occurs
at higher temperatures.[3]

o Apparatus Setup: A vacuum distillation apparatus is assembled and connected to a vacuum
pump and a manometer to measure the pressure.[11]

e Measurement: A sample of niobium pentaethoxide is placed in the distillation flask. The
system is evacuated to a stable, low pressure (e.g., 0.1 mmHg).

e Heating: The flask is heated slowly. The temperature of the vapor and the corresponding
pressure are recorded when the liquid boils and condensate is observed.[12] The Clausius-
Clapeyron equation can be used to correlate boiling points at different pressures.[13]

Determination of Density

The density of liquid niobium pentaethoxide is typically measured using a pycnometer or a
digital density meter.

e Pycnometer Method (ASTM D1475):

o Under an inert atmosphere, a pycnometer (a glass flask with a precise, known volume) is
weighed empty.[14][15]

o ltis then filled with niobium pentaethoxide, taking care to avoid gas bubbles.
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o The filled pycnometer is brought to a constant temperature (e.g., 25 °C) in a water bath.

o The filled pycnometer is weighed again. The density is calculated by dividing the mass of
the liquid by the known volume of the pycnometer.[14]

o Oscillating U-tube Method (ASTM D4052):

o Adigital density meter is used, which measures the change in the oscillation frequency of
a U-shaped tube when filled with the sample.[16][17]

o The sample is injected into the instrument's measurement cell under an inert atmosphere.
The instrument automatically calculates and displays the density at the measurement
temperature.[16]

Determination of Refractive Index
The refractive index is measured using a refractometer, ensuring the sample is protected from
air.

o Apparatus: A digital Abbe refractometer is commonly used.

o Measurement: A few drops of niobium pentaethoxide are placed on the clean, dry prism of
the refractometer. The measurement must be done quickly to minimize atmospheric
exposure, or by using a flow cell under an inert atmosphere.

o Reading: The refractive index is read directly from the instrument's scale or digital display at
a specified temperature (e.g., 20 °C) and wavelength (typically the sodium D-line, 589 nm).
[18]

Key Application Protocol: Sol-Gel Synthesis of Niobium
Pentoxide (Nb20s)

Niobium pentaethoxide is a primary precursor for synthesizing niobium pentoxide nanoparticles
via the sol-gel method.[19][20][21]

e Precursor Solution: Niobium(V) ethoxide is dissolved in a dry solvent, such as absolute
ethanol, under vigorous stirring and an inert atmosphere.[5][20]
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e Hydrolysis: A hydrolyzing agent, typically a mixture of water and ethanol, or an ammonia
solution, is added dropwise to the precursor solution.[5][20] This initiates the hydrolysis and
condensation reactions, leading to the formation of a colloidal suspension (sol).

o Gelation: With continued stirring, the sol gradually transforms into a semi-rigid, three-
dimensional network, known as a gel.

e Aging and Drying: The gel is aged for a period to strengthen the network and then dried at a
moderate temperature (e.g., 60-160 °C) to remove the solvent and byproducts, resulting in
an amorphous powder (xerogel).[20]

o Calcination: The dried powder is heat-treated (calcined) at elevated temperatures (e.g., 500-
750 °C) to remove residual organic matter and induce crystallization, yielding the final
niobium pentoxide (Nb20Os) nanomaterial.[5][21]

Visualization of Property Relationships

The physical properties of niobium pentaethoxide are logically interconnected, stemming from
its underlying molecular structure and composition.
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Logical Relationships of Niobium Pentaethoxide Properties
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Caption: Interrelation of Niobium Pentaethoxide's molecular and physical properties.
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Experimental Workflow for Sol-Gel Synthesis of Nb20s
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Caption: Workflow for synthesizing Nb2Os nanoparticles from Niobium Pentaethoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physical Properties of Niobium
Pentaethoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581748#physical-properties-of-niobium-
pentaethoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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